Cas no 1172334-08-5 (4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine)

• Product Name: 4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine
• CAS No: 1172334-08-5
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 6205884
• PubChem ID: 44062105
• Update Time: 2025-10-31

4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine
• (4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-2-yl)methanone
• AKOS024514652
• VU0648131-1
• 1172334-08-5
• F5596-0116
• [4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-thiophen-2-ylmethanone
• 4-[5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOL-2-YL]-1-(THIOPHENE-2-CARBONYL)PIPERIDINE

• Inchi： 1S/C18H16FN3O2S/c19-14-5-3-12(4-6-14)16-20-21-17(24-16)13-7-9-22(10-8-13)18(23)15-2-1-11-25-15/h1-6,11,13H,7-10H2
• InChI Key： BYRYZGPXZBXANL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC(C2=NN=C(C3C=CC(=CC=3)F)O2)CC1)=O

Computed Properties

• Exact Mass: 357.095
• Monoisotopic Mass: 357.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine

Chemical Profile of 4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine (CAS No. 1172334-08-5)

4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine, identified by its CAS number 1172334-08-5, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound belongs to a class of heterocyclic derivatives characterized by the presence of multiple fused rings, including an oxadiazole core and a thiophene moiety, which are well-documented for their role in modulating biological pathways.

The structural composition of this molecule is highly intriguing, featuring a 4-fluorophenyl group that introduces electronic and steric effects, while the 1,3,4-oxadiazole ring system contributes to its stability and reactivity. The presence of a thiophene-2-carbonyl substituent further enhances its complexity, making it a promising candidate for further exploration in drug discovery. The combination of these elements suggests potential interactions with various biological targets, particularly those involved in neurological and inflammatory processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms that differ from traditional small-molecule drugs. The compound CAS No. 1172334-08-5 has been studied for its potential to interact with enzymes and receptors implicated in diseases such as cancer, neurodegeneration, and autoimmune disorders. Preliminary studies have indicated that the oxadiazole-thiophene hybrid may exhibit inhibitory activity against specific kinases and other enzymes that are aberrantly expressed in pathological conditions.

The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug candidates. This feature has been leveraged in the design of numerous successful pharmaceuticals, making it a strategic element in medicinal chemistry. The oxadiazole ring itself is known for its ability to serve as a scaffold for bioactive molecules due to its rigid structure and capacity to engage in hydrogen bonding interactions. These properties make it an attractive component for designing molecules with high selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with greater accuracy. Molecular docking studies on 4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine have suggested potential interactions with targets such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are critical regulators of immune responses. These findings align with ongoing efforts to develop immunomodulatory therapies for conditions like rheumatoid arthritis and inflammatory bowel disease.

The thiophene carbonyl moiety is another key feature that contributes to the compound’s pharmacological profile. Thiophenes are known for their role in various pharmacologically active compounds due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The carbonyl group further enhances electrophilicity, allowing for potential reactions with nucleophilic sites on biological targets. This characteristic makes the compound a versatile tool for medicinal chemists seeking to develop molecules with both peripheral and central effects.

From a synthetic perspective, the preparation of CAS No. 1172334-08-5 involves multi-step organic synthesis that requires careful optimization to ensure high yield and purity. The introduction of the oxadiazole ring typically involves cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the thiophene carbonyl group necessitates precise regioselective transformations to avoid unwanted side products. Advances in synthetic methodologies have made it possible to streamline these processes, enabling more efficient production scales suitable for preclinical studies.

The growing interest in this compound is also reflected in the number of patents filed around its synthesis and potential therapeutic applications. Companies specializing in medicinal chemistry are investing resources into exploring derivatives of this scaffold with enhanced pharmacokinetic properties or improved target engagement. Such efforts underscore the value of foundational compounds like 4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-carbonyl)piperidine as starting points for novel drug development pipelines.

In conclusion, CAS No. 1172334-08-5 represents a promising chemical entity with a well-designed molecular framework that combines structural complexity with functional diversity. Its potential applications in modulating key biological pathways make it an attractive candidate for further investigation into therapeutic interventions for various diseases. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will continue to play a pivotal role in advancing pharmaceutical science.